Cas no 2649072-96-6 (N-ethyl-3-(1-isocyanatoethyl)benzamide)

• Product Name: N-ethyl-3-(1-isocyanatoethyl)benzamide
• CAS No: 2649072-96-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5843741
• PubChem ID: 165660714
• Update Time: 2025-11-06

N-ethyl-3-(1-isocyanatoethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-1746605
• N-ethyl-3-(1-isocyanatoethyl)benzamide
• 2649072-96-6

• Inchi： 1S/C12H14N2O2/c1-3-13-12(16)11-6-4-5-10(7-11)9(2)14-8-15/h4-7,9H,3H2,1-2H3,(H,13,16)
• InChI Key： AMJYPPLUHDDYPH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C(C)N=C=O)NCC

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.5Ų

Additional information on N-ethyl-3-(1-isocyanatoethyl)benzamide

N-Ethyl-3-(1-Isocyanatoethyl)Benzamide: A Comprehensive Overview

N-Ethyl-3-(1-isocyanatoethyl)benzamide, also known by its CAS number 2649072-96-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an isocyanate group with a benzamide moiety, making it a versatile building block for various applications. The N-Ethyl group and the isocyanatoethyl substituent play crucial roles in determining its chemical reactivity and physical properties.

Recent studies have highlighted the potential of N-Ethyl-3-(1-isocyanatoethyl)benzamide in the synthesis of advanced materials. Researchers have explored its use as a precursor for polyurethanes, where the isocyanate group reacts with alcohols or amines to form durable and flexible polymers. This compound's ability to undergo nucleophilic addition reactions has made it a valuable intermediate in the production of high-performance coatings and adhesives.

One of the most promising applications of N-Ethyl-3-(1-isocyanatoethyl)benzamide lies in its role as a reactive monomer in polymer chemistry. Scientists have demonstrated that this compound can be polymerized under controlled conditions to yield materials with tailored mechanical properties. For instance, its incorporation into polyurethane formulations has resulted in materials with enhanced tensile strength and thermal stability. These findings underscore its potential in industries such as automotive manufacturing and aerospace engineering, where lightweight yet robust materials are highly sought after.

In addition to its role in polymer synthesis, N-Ethyl-3-(1-isocyanatoethyl)benzamide has shown promise in drug delivery systems. Its ability to form stable amide bonds makes it an ideal candidate for designing biocompatible polymers that can encapsulate and release therapeutic agents over extended periods. Recent research has focused on optimizing its compatibility with biological systems, paving the way for its use in targeted drug delivery applications.

The synthesis of N-Ethyl-3-(1-isocyanatoethyl)benzamide involves a multi-step process that begins with the preparation of the benzamide derivative. The introduction of the isocyanatoethyl group is typically achieved through nucleophilic substitution reactions, which require precise control over reaction conditions to ensure high yields and product purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline this process, making it more efficient and scalable for industrial applications.

From a structural perspective, N-Ethyl-3-(1-isocyanatoethyl)benzamide exhibits a planar aromatic ring system with electron-withdrawing groups that enhance its reactivity. The presence of the isocyanate functional group renders it highly reactive towards nucleophiles, enabling it to participate in a wide range of chemical transformations. This reactivity is further modulated by the N-Ethyl substituent, which introduces steric hindrance and influences the compound's solubility and stability.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of N-Ethyl-3-(1-isocyanatoethyl)benzamide. Density functional theory (DFT) calculations have revealed that the compound's reactivity is significantly influenced by resonance effects within the aromatic ring system. These findings have guided researchers in designing more efficient synthetic routes and predicting the behavior of related compounds.

In conclusion, N-Ethyl-3-(1-isocyanatoethyl)benzamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern materials science and pharmaceutical research.